Cas no 21447-11-0 (Benzoic acid,5-chloro-2-[2-[[3-[[[[4-(fluorosulfonyl)phenyl]amino]carbonyl]amino]phenyl]amino]-2-oxoethoxy]-)

• Product name: Benzoic acid,5-chloro-2-[2-[[3-[[[[4-(fluorosulfonyl)phenyl]amino]carbonyl]amino]phenyl]amino]-2-oxoethoxy]-
• CAS No: 21447-11-0
• MF: C₂₂H₁₇ClFN₃O₇S
• MW: 521.902686834335
• CID: 286975
• PubChem ID: 309676

Benzoic acid,5-chloro-2-[2-[[3-[[[[4-(fluorosulfonyl)phenyl]amino]carbonyl]amino]phenyl]amino]-2-oxoethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-chloro-2-[2-[[3-[[[[4-(fluorosulfonyl)phenyl]amino]carbonyl]amino]phenyl]amino]-2-oxoethoxy]-
• NSC212030
• 5-chloro-2-[2-[3-[(4-fluorosulfonylphenyl)carbamoylamino]anilino]-2-oxoethoxy]benzoic acid
• 21447-11-0
• DTXSID20309461
• NSC-212030

• Inchi： InChI=1S/C22H17ClFN3O7S/c23-13-4-9-19(18(10-13)21(29)30)34-12-20(28)25-15-2-1-3-16(11-15)27-22(31)26-14-5-7-17(8-6-14)35(24,32)33/h1-11H,12H2,(H,25,28)(H,29,30)(H2,26,27,31)
• InChI Key： LYOPMFZOUGLEJB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(O)=O)=C(OCC(NC2C=CC=C(NC(NC3C=CC(S(F)(=O)=O)=CC=3)=O)C=2)=O)C=C1

Computed Properties

• Exact Mass: 521.04611
• Monoisotopic Mass: 521.0459769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 150.9